Cas no 768-70-7 (1-ethynyl-3-methoxybenzene)
1-ethynyl-3-methoxybenzene structure
Product Name:1-ethynyl-3-methoxybenzene
CAS No:768-70-7
MF:C9H8O
MW:132.159222602844
MDL:MFCD00160810
CID:39839
PubChem ID:640753
Update Time:2025-04-19
1-ethynyl-3-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethynylanisole
- 3-Methoxyphenylacetylene
- 3-ETHYNYLANISOLE 96
- 1-ethynyl-3-methoxybenzene
- 1-Ethynyl-3-methoxy-Benzene
- benzene, 1-ethynyl-3-methoxy-
- 1-Etynyl-3-Methoxy-Benzene
- 3-ethynyl-anisole
- m-methoxyphenylacetylene
- 3-ethynyl-1-methoxybenzene
- KSC643K2L
- (3-methoxy-phenyl) acetylene
- Benzene,1-ethynyl-3-methoxy-
- ZASXCTCNZKFDTP-UHFFFAOYSA-N
- SBB068486
- AN
- FT-0654780
- CS-W003982
- SY021654
- E0627
- CHEMBL1288325
- AM804341
- PS-5552
- InChI=1/C9H8O/c1-3-8-5-4-6-9(7-8)10-2/h1,4-7H,2H
- MFCD00160810
- AKOS008901265
- A19154
- EN300-213783
- SCHEMBL182676
- 3-Ethynylanisole, 96%
- J-504626
- AB04227
- 768-70-7
- DTXSID90348802
- 3-Ethynylanisole,97%
- DB-002509
- 877-966-2
-
- MDL： MFCD00160810
- Inchi： 1S/C9H8O/c1-3-8-5-4-6-9(7-8)10-2/h1,4-7H,2H3
- InChI Key： ZASXCTCNZKFDTP-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C(C#C)C=1
Computed Properties
- Exact Mass: 132.05800
- Monoisotopic Mass: 132.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.04 g/mL at 25 °C(lit.)
- Boiling Point: 90°C/15mmHg(lit.)
- Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
- Refractive Index: n20/D 1.555(lit.)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 9.23000
- LogP: 1.67650
- Solubility: Not determined
1-ethynyl-3-methoxybenzene Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 10
- Safety Instruction： 3/9/49-15-36/37/39-43
- Storage Condition：0-10°C
1-ethynyl-3-methoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-ethynyl-3-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E0627-5g |
1-ethynyl-3-methoxybenzene |
768-70-7 | 97.0%(GC) | 5g |
￥880.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E0627-1g |
1-ethynyl-3-methoxybenzene |
768-70-7 | 97.0%(GC) | 1g |
￥280.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | OW668-1g |
1-ethynyl-3-methoxybenzene |
768-70-7 | 98% | 1g |
￥87.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | OW668-5g |
1-ethynyl-3-methoxybenzene |
768-70-7 | 98% | 5g |
￥309.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 519413-5G |
1-ethynyl-3-methoxybenzene |
768-70-7 | 5g |
¥2252.2 | 2023-12-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E809347-25g |
3-Ethynylanisole |
768-70-7 | 96% | 25g |
1,439.00 | 2021-05-17 | |
| TRC | E685075-10mg |
3-Ethynylanisole |
768-70-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E685075-50mg |
3-Ethynylanisole |
768-70-7 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E685075-100mg |
3-Ethynylanisole |
768-70-7 | 100mg |
$ 80.00 | 2022-06-05 | ||
| ChemScence | CS-W003982-5g |
3-Methoxyphenylacetylene |
768-70-7 | 99.60% | 5g |
$50.0 | 2022-04-26 |
1-ethynyl-3-methoxybenzene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:768-70-7)3-ETHYNYLANISOLE 96
Order Number:sfd17101
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:768-70-7)1-ethynyl-3-methoxybenzene
Order Number:A19154
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):366.0
Email:sales@amadischem.com
1-ethynyl-3-methoxybenzene Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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